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Compound of Interest

Compound Name: AZD-2207

Cat. No.: B10759472 Get Quote

Introduction: AZD1480 is a potent and selective inhibitor of Janus kinase 2 (JAK2), a critical

component of the JAK-STAT signaling pathway. This pathway is integral to cell proliferation,

differentiation, and apoptosis. Dysregulation of the JAK2-STAT5 pathway has been implicated

in various malignancies, including prostate cancer. These notes provide a guideline for utilizing

AZD1480 in cell culture experiments to study its effects on cancer cell lines.

Mechanism of Action: AZD1480 competitively inhibits the ATP-binding site of the JAK2 kinase,

preventing the phosphorylation and subsequent activation of its downstream target, STAT5

(Signal Transducer and Activator of Transcription 5). This inhibition leads to the suppression of

STAT5 dimerization, nuclear translocation, and its transcriptional activity, ultimately inducing

apoptosis and inhibiting the growth of cancer cells dependent on this pathway.

Recommended Concentration and Cell Line Data
The optimal concentration of AZD1480 can vary significantly depending on the cell line and the

specific experimental goals. It is crucial to perform a dose-response study to determine the

effective concentration for your particular model. Below is a summary of concentrations used in

published studies:
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Cell Line Cancer Type
Concentration
Range

Effect

CWR22Rv1 Prostate Cancer
Increasing

concentrations

Reduced cell viability,

inhibited Stat5a/b

phosphorylation

CWR22Pc Prostate Cancer
Increasing

concentrations

Reduced cell viability,

inhibited Stat5a/b

phosphorylation

PC-3 Prostate Cancer
Increasing

concentrations

Suppressed cell

growth

DU145 Prostate Cancer
Increasing

concentrations

Suppressed cell

growth

RC165N
Normal Prostate

Epithelial

Increasing

concentrations

Compared against

cancer cell lines for

selectivity

Experimental Protocols
1. Preparation of AZD1480 Stock Solution:

Reconstitution: Prepare a high-concentration stock solution of AZD1480 in dimethyl sulfoxide

(DMSO). For example, a 10 mM stock solution.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.

Working Dilution: On the day of the experiment, dilute the stock solution to the desired final

concentrations using fresh, pre-warmed cell culture medium. Ensure the final DMSO

concentration in the culture does not exceed a level that affects cell viability (typically ≤

0.1%).

2. Cell Viability/Growth Assay (e.g., MTT or CellTiter-Glo® Assay):
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Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow

them to adhere overnight in a 37°C, 5% CO₂ incubator.

Treatment: The next day, replace the medium with fresh medium containing various

concentrations of AZD1480 (e.g., a serial dilution from 0.1 µM to 10 µM) and a vehicle

control (DMSO).

Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

Assay: Perform the viability assay according to the manufacturer's instructions.

Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) value from the dose-

response curve.

3. Western Blot Analysis for Phospho-STAT5 Inhibition:

Cell Seeding and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency.

Treat the cells with different concentrations of AZD1480 for a shorter duration (e.g., 1-4

hours) to observe signaling changes.

Cell Lysis: Wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer

containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a standard

protein assay (e.g., BCA assay).

SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel

and transfer to a PVDF or nitrocellulose membrane.

Immunoblotting: Block the membrane and probe with primary antibodies against phospho-

STAT5 (p-STAT5) and total STAT5. Use an appropriate loading control antibody (e.g., β-actin

or GAPDH).

Detection: Use horseradish peroxidase (HRP)-conjugated secondary antibodies and a

chemiluminescent substrate for detection.
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Analysis: Quantify the band intensities to determine the reduction in p-STAT5 levels relative

to total STAT5 and the loading control.

Signaling Pathway and Experimental Workflow
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Caption: Mechanism of action of AZD1480 on the JAK2-STAT5 signaling pathway.
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Caption: Workflow for determining the optimal concentration of AZD1480.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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